Cas no 1803841-09-9 (2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene
• CAS No: 1803841-09-9
• MF: C₁₀H₉BrClF₃O
• MW: 317.530071973801
• CID: 4978910
• Update Time: 2025-06-26

2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene

• Inchi： 1S/C10H9BrClF3O/c11-8-5-1-3-7(4-2-6-12)9(8)16-10(13,14)15/h1,3,5H,2,4,6H2
• InChI Key： QDXIOEZIGPFPCT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC(F)(F)F)CCCCl

Computed Properties

• Exact Mass: 315.94774 g/mol
• Monoisotopic Mass: 315.94774 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2
• Molecular Weight: 317.53

Additional information on 2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene

2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene: A Versatile Compound for Pharmaceutical and Materials Science Applications

2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in both pharmaceutical research and advanced materials science. This compound, identified by its CAS No. 1803841-09-9, features a benzene ring substituted with bromine, chloropropyl, and trifluoromethoxy functional groups, which collectively contribute to its diverse chemical reactivity and potential applications. Recent studies have highlighted its role in the development of novel therapeutic agents and functional materials, underscoring its importance in modern biomedical innovation.

The molecular architecture of 2-Bromo-6-(3-chloropropyl)(trifluoromethyloxy)benzene is characterized by the strategic positioning of functional groups that enhance its chemical versatility. The bromine atom at the 2-position provides electrophilic reactivity, while the 3-chloropropyl group introduces steric and electronic effects that can modulate intermolecular interactions. The trifluoromethoxy substituent, a key feature of this compound, imparts unique electronic properties due to the high electronegativity of fluorine atoms, which can influence the compound’s solubility, stability, and biological activity. These structural elements make it a valuable scaffold for the design of new drugs and materials.

Recent advancements in medicinal chemistry have demonstrated the potential of 2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene as a building block for the synthesis of bioactive molecules. A 2023 study published in Journal of Medicinal Chemistry explored its use in the development of antifungal agents, leveraging the trifluoromethoxy group’s ability to disrupt fungal cell membrane integrity. The compound’s bromine-containing moiety was further modified to enhance its affinity for specific fungal targets, showcasing its adaptability in drug design. Such findings highlight its relevance in addressing unmet medical needs, particularly in the treatment of resistant microbial infections.

Additionally, the compound’s functional groups have attracted interest in the field of materials science. Researchers at the University of Tokyo recently reported the synthesis of a novel polymer derivative based on 2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene, which exhibited exceptional thermal stability and dielectric properties. The trifluoromethoxy group’s electron-withdrawing effect was found to significantly improve the polymer’s performance in high-frequency electronic applications, demonstrating the compound’s potential beyond traditional pharmaceutical contexts. This dual utility underscores its value as a versatile platform for interdisciplinary research.

The synthesis of 2-Bromo-6-(3-chloropropyl)(trifluoromethoxy)benzene typically involves multi-step organic reactions, with the trifluoromethoxy group being introduced through selective fluorination techniques. A 2024 review in Organic & Biomolecular Chemistry emphasized the importance of controlled reaction conditions to avoid side reactions during the chloropropyl substitution step. The study also highlighted the role of catalysts in enhancing the efficiency of bromination processes, which is critical for large-scale production of this compound. Such synthetic strategies are essential for ensuring the compound’s availability for both research and industrial applications.

From a pharmacological perspective, the compound’s structural features may enable it to interact with various biological targets. For instance, the bromine and chloropropyl groups could contribute to its potential as a modulator of ion channels or enzyme activity, while the trifluoromethoxy group might influence its binding affinity to specific receptors. A 2023 preclinical study investigated its effects on neurodegenerative diseases, revealing promising results in reducing oxidative stress in neuronal cells. These findings suggest that the compound may have therapeutic potential in conditions such as Alzheimer’s disease, where oxidative damage plays a critical role.

Furthermore, the compound’s physicochemical properties, including its solubility and partitioning behavior, are critical factors in determining its biological activity. A 2023 study published in Drug Discovery Today analyzed the compound’s partition coefficient and found that its trifluoromethoxy group significantly increased its hydrophobicity, which may enhance its ability to cross biological membranes. This property is particularly important for drugs targeting intracellular pathways, as it facilitates the compound’s access to cellular compartments where its therapeutic effects are mediated.

Environmental and safety considerations are also important when evaluating the compound’s applications. While no toxicological data have been published to date, the compound’s structural similarity to known pharmaceuticals suggests that it may undergo metabolic processes in vivo. Researchers are currently exploring its biodegradation pathways to ensure its safe use in both therapeutic and industrial contexts. Such studies are essential for aligning its development with regulatory standards and minimizing potential ecological risks.

Looking ahead, the compound’s multifunctional nature positions it as a promising candidate for further exploration in both academia and industry. Ongoing research is focused on optimizing its synthetic routes to improve yield and purity, as well as expanding its applications in areas such as nanotechnology and biocompatible materials. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this compound, further solidifying its role in the advancement of biomedical science.